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Compound of Interest

Compound Name: C12-Sphingosine

Cat. No.: B032042

For researchers, scientists, and drug development professionals, understanding the nuanced
roles of sphingolipids in cellular signaling is paramount. This guide provides a comparative
analysis of C12-Sphingosine's effects on key cellular processes versus other critical
sphingolipids: Sphingosine, Sphingosine-1-Phosphate (S1P), and Ceramide. This document
synthesizes experimental data to highlight their distinct and overlapping functions in apoptosis,
protein kinase C activity, cell migration, and calcium mobilization.

The Sphingolipid Network: A Dynamic Interplay

Sphingolipids are a class of bioactive lipids that are integral to cell membrane structure and are
pivotal players in a multitude of signaling pathways. The balance between different sphingolipid
species, often referred to as the "sphingolipid rheostat,” can determine a cell's fate—dictating
whether it proliferates, differentiates, or undergoes programmed cell death.[1][2] The metabolic
interconversion of these lipids is a tightly regulated process, allowing cells to rapidly respond to
extracellular and intracellular cues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Sphingosine kinases, sphingosine 1-phosphate, apoptosis and diseases - PubMed
[pubmed.ncbi.nim.nih.gov]

» 2. Differential Effects of Sphingolipids on Cell Death and Antioxidant Defenses in Type 1 and
Type 2 Endometrial Cancer Cells [mdpi.com]

 To cite this document: BenchChem. [C12-Sphingosine in Cell Signaling: A Comparative
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b032042#c12-sphingosine-s-effect-on-cell-signaling-
vs-other-sphingolipids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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